Cas no 1822664-75-4 (Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate)

• Product Name: Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate
• CAS No: 1822664-75-4
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 5964909
• PubChem ID: 117411619
• Update Time: 2025-10-28

Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• 1822664-75-4
• EN300-1914149
• methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate
• Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate

• Inchi： 1S/C9H8BrFO3/c1-14-9(13)8(12)7-5(10)3-2-4-6(7)11/h2-4,8,12H,1H3
• InChI Key： VMQBSCGBVBILHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate

Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate: A Comprehensive Overview

Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate (CAS No. 1822664-75-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, characterized by its unique structure featuring a methyl ester group attached to a hydroxyl-substituted acetate moiety, has garnered attention due to its potential in various synthetic pathways and its role as an intermediate in drug discovery.

The molecular formula of Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate is C9H9BrF O3, with a molecular weight of approximately 309.17 g/mol. Its structure consists of a benzene ring substituted with bromine at the 2-position and fluorine at the 6-position, further connected to a hydroxyl acetate group via a methylene bridge. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems such as cancer and neurodegenerative diseases. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to construct intricate molecular frameworks with high precision.

In terms of synthesis, Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent functional group transformations. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

From an environmental perspective, the compound's stability and biodegradation characteristics have been studied extensively. Research indicates that Methyl 2-(2-bromo-6-fluorophenyl)-2-hydroxyacetate exhibits moderate persistence in aqueous environments, raising considerations for its safe handling and disposal in industrial settings.

Looking ahead, the potential applications of Methyl 2-(2-bromo-6-fluorophenyl)-